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Compound of Interest

6-Fluoropyridine-2-sulfonyl
Compound Name:
chloride

Cat. No.: B151056

This guide provides a comprehensive overview of the safety, handling, and reactivity of 6-
Fluoropyridine-2-sulfonyl chloride, designed for researchers, scientists, and professionals in
drug development. Moving beyond a standard safety data sheet (SDS), this document delves
into the chemical principles that dictate the hazardous nature of this reagent, offering a deeper
understanding to ensure safe and effective use in a laboratory setting.

Part 1: Chemical Identity and Physicochemical
Properties

1.1. Identification

6-Fluoropyridine-2-sulfonyl chloride is a heterocyclic sulfonyl chloride, a class of compounds
widely used in organic synthesis, particularly for the introduction of the sulfonyl group into
molecules.[1]
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Identifier

Value

CAS Number

128583-07-3[2]

Molecular Formula

CsHsCIFNO2S[2]

Molecular Weight 195.60 g/mol [2]

Synonyms 6-fluoro-pyridine-2-sulfonyl chloride[2]
SMILES O=S(C1=NC(F)=CC=C1)(C)=0[2]
InChlKey ZYYNYUDHGGZBOB-UHFFFAOYSA-N][3]

1.2. Physicochemical Properties

Detailed experimental data on the physicochemical properties of 6-Fluoropyridine-2-sulfonyl

chloride are not widely available in the literature. The table below summarizes the available

information. The lack of data for properties like melting and boiling points necessitates cautious

handling and the assumption that it may be volatile.

Property Value
Purity 298%(2]

Data not available, but sulfonyl chlorides are
Appearance

often colorless to yellow liquids or solids.[4]

Solubility in water

Reacts with water.[5]

Storage Temperature

-20°C, sealed storage, away from moisture.[2]

LogP

1.1482 (Predicted)[2]

Part 2: Hazard Identification and GHS Classification

2.1. GHS Classification

6-Fluoropyridine-2-sulfonyl chloride is classified as a hazardous substance under the

Globally Harmonized System (GHS). The primary hazards are associated with its corrosive and

irritant nature.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[6]

Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation irritation.[6]

Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure) irritation.[6]

Acute Toxicity (Oral) 4 H302: Harmful if swallowed.[7]
Pictogram:

GHSO07 Exclamation Mark Pictogram for Irritation and Acute Toxicity.

2.2. Hazard Causality: The Chemistry of Reactivity

The hazardous properties of 6-Fluoropyridine-2-sulfonyl chloride stem directly from the
electrophilic nature of the sulfonyl chloride functional group.[1] The sulfur atom is bonded to two
highly electronegative oxygen atoms and a chlorine atom, which strongly withdraw electron
density. This makes the sulfur atom highly susceptible to attack by nucleophiles.[8]

When it comes into contact with biological tissues, which are rich in nucleophilic molecules like
water and proteins, a rapid reaction ensues. The hydrolysis reaction with water in moist tissues
produces hydrochloric acid (HCI) and 6-fluoropyridine-2-sulfonic acid, both of which are
corrosive and cause chemical burns and irritation.[5] This immediate reactivity is the underlying
cause of the observed skin, eye, and respiratory tract irritation.

Part 3: Reactivity, Stability, and Incompatibility

3.1. Chemical Stability

Under recommended storage conditions—cool, dry, and in a tightly sealed container—6-
Fluoropyridine-2-sulfonyl chloride is stable.[5] The primary threat to its stability is moisture.

The compound is highly sensitive to water and even atmospheric humidity, which can lead to its
decomposition over time.[5]

3.2. Hazardous Reactions and Decomposition
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Hydrolysis: The most significant reaction for safety considerations is hydrolysis. The sulfonyl
chloride reacts readily with water to produce hydrochloric acid and the corresponding
sulfonic acid. This reaction is exothermic and the generation of corrosive acid can cause
pressure buildup in sealed containers if moisture is present.

Reaction with Nucleophiles: As a potent electrophile, 6-Fluoropyridine-2-sulfonyl chloride
will react exothermically with a wide range of nucleophiles.[1] This includes alcohols (to form
sulfonates), amines (to form sulfonamides), and thiols.[1] These reactions are often vigorous
and should be performed with cooling and slow addition of the sulfonyl chloride.

Thermal Decomposition: While specific thermal decomposition data is unavailable, sulfonyl
chlorides, in general, can decompose at elevated temperatures to release toxic and
corrosive gases, including sulfur oxides (SOx), nitrogen oxides (NOXx), and hydrogen chloride
(HCI).[5]

3.3. Incompatible Materials

To prevent hazardous reactions, 6-Fluoropyridine-2-sulfonyl chloride should be kept away

from the following:

Water/Moisture: Leads to the formation of corrosive acids.[5]
Strong Bases (e.g., hydroxides, alkoxides): Can cause a violent, exothermic reaction.

Alcohols and Amines: Reacts to form sulfonates and sulfonamides, respectively; these
reactions can be vigorous.[1]

Strong Oxidizing Agents: Can lead to an unpredictable and potentially explosive reaction.[5]

Acids, Acid Chlorides, and Acid Anhydrides: While listed as incompatible in some SDS, the
primary concern is often the presence of moisture in these reagents.[5]

Part 4: Safe Handling and Storage Protocols

A multi-layered approach to safety, encompassing engineering controls, personal protective

equipment, and standardized procedures, is essential for handling 6-Fluoropyridine-2-

sulfonyl chloride.
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4.1. Engineering Controls

All handling of 6-Fluoropyridine-2-sulfonyl chloride should be conducted in a well-ventilated
chemical fume hood to prevent inhalation of its vapors and to contain any potential spills.[9] An
eyewash station and safety shower must be readily accessible.[4]

4.2. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this compound:

Required Personal Protective Equipment

b~ Safety Goggles

Researcher P Nitrile Gloves

Handling

| Lab Coat l

For splash risk

Face Shield (optional)

Click to download full resolution via product page

Mandatory PPE for handling 6-Fluoropyridine-2-sulfonyl chloride.

» Eye Protection: Chemical splash goggles are essential. A face shield should also be worn if
there is a significant risk of splashing.[6]

e Hand Protection: Chemically resistant gloves, such as nitrile gloves, should be worn. Change
gloves immediately if they become contaminated.[6]

o Skin and Body Protection: A laboratory coat and closed-toe shoes are required.[9]
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4.3. Handling Procedures

Preparation: Before starting, ensure all necessary equipment and reagents are in the fume
hood. Have spill cleanup materials readily available.

Inert Atmosphere: If the reaction is sensitive to moisture, handle the reagent under an inert
atmosphere (e.g., nitrogen or argon).

Weighing and Transferring: Weigh the required amount in a sealed container or transfer it via
syringe if it is a liquid. Avoid pouring in the open air.

Reaction Setup: Add the sulfonyl chloride slowly and in a controlled manner to the reaction
mixture, especially when reacting with strong nucleophiles. Use an ice bath to control the
reaction temperature if necessary.

Post-Handling: After use, tightly seal the container and decontaminate all surfaces and
equipment. Wash hands thoroughly.

4.4. Storage Conditions

Store 6-Fluoropyridine-2-sulfonyl chloride in a cool, dry, and well-ventilated area, away from
incompatible materials.[2] The recommended storage temperature is -20°C.[2] Ensure the
container is tightly sealed to prevent moisture ingress.

Part 5: Emergency Procedures and First Aid

Immediate and appropriate action is crucial in the event of an emergency.
5.1. First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[10]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[10]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[10]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[10]

5.2. Spill and Leak Management

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert, dry absorbent material (e.g., sand, vermiculite) to contain the spill. Do
NOT use combustible materials like sawdust.

Collect: Carefully scoop the absorbed material into a suitable, labeled container for chemical
waste.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.

5.3. Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[10]

e Specific Hazards: During a fire, toxic and corrosive gases such as carbon oxides, nitrogen
oxides (NOXx), sulfur oxides (SOx), and hydrogen chloride gas can be generated.[5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[10]

Part 6: Toxicological Information

6.1. Routes of Exposure and Symptoms
e Inhalation: May cause respiratory tract irritation, coughing, and shortness of breath.[10]

o Skin Contact: Causes skin irritation, redness, and pain.[6]
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o Eye Contact: Causes serious eye irritation, which can lead to pain, redness, and potential
damage.[6]

 Ingestion: Harmful if swallowed. May cause burns to the mouth, throat, and stomach.[7]
6.2. Acute and Chronic Toxicity

Specific toxicological data, such as LD50 or LC50 values, for 6-Fluoropyridine-2-sulfonyl
chloride are not available.[5] The toxicological properties have not been thoroughly
investigated.[5] However, based on its chemical class, it is known to be corrosive and an
irritant. There is no information available on its carcinogenicity, mutagenicity, or reproductive
toxicity.[10]

Part 7: Disposal Considerations

7.1. Waste Disposal

Dispose of 6-Fluoropyridine-2-sulfonyl chloride and any contaminated materials in
accordance with all applicable federal, state, and local environmental regulations. Contact a
licensed professional waste disposal service. Do not allow the chemical to enter drains or
waterways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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